Cas no 1214979-31-3 ((3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione)

• Product Name: (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione
• CAS No: 1214979-31-3
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• MDL: MFCD09040694
• CID: 5157659
• Update Time: 2025-10-22

(3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione
• (3As,7ar)-2-benzyl-5-(hydroxyimino)hexahydro-1h-isoindole-1,3(2h)-dione
• 1H-Isoindole-1,3,5(2H,4H)-trione, tetrahydro-2-(phenylmethyl)-, 5-oxime, (3aR,7aS)-rel-

• MDL： MFCD09040694
• Inchi： 1S/C15H16N2O3/c18-14-12-7-6-11(16-20)8-13(12)15(19)17(14)9-10-4-2-1-3-5-10/h1-5,12-13,20H,6-9H2/b16-11+/t12-,13+/m1/s1
• InChI Key： DPRQSIIXZGXVLX-IGDPJRHMSA-N
• SMILES： O=C1[C@@H]2CC/C(/C[C@@H]2C(N1CC1C=CC=CC=1)=O)=N\O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 440
• XLogP3: 0.8
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione

Comprehensive Overview of (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione (CAS No. 1214979-31-3)

The compound (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione, identified by its CAS No. 1214979-31-3, is a structurally unique and pharmacologically relevant molecule. Its intricate isoindole-1,3-dione core, combined with a benzyl substituent and a hydroxyimino functional group, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in isoindole derivatives due to their diverse biological activities. The presence of the hydroxyimino moiety in this compound suggests potential interactions with metal ions or other electrophilic centers, which could be leveraged in the design of novel therapeutics. This aligns with current trends in precision medicine and targeted drug delivery, where molecules with specific functional groups are engineered to interact with high selectivity.

The benzyl group in (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione is noteworthy for its lipophilic character, which may influence the compound's pharmacokinetic properties, such as membrane permeability and bioavailability. This aspect is particularly relevant in the development of central nervous system (CNS) drugs, where the ability to cross the blood-brain barrier is often a critical factor. As the demand for neurotherapeutics rises, compounds with optimized lipophilicity are gaining attention.

From a synthetic perspective, the octahydro-1H-isoindole-1,3-dione scaffold presents both challenges and opportunities. Chemists are exploring innovative strategies to construct this framework efficiently, with a focus on stereoselective synthesis to access the desired (3AS,7aR) configuration. The stereochemistry of this compound is crucial, as it can significantly impact its biological activity and interaction with chiral biomolecules. This underscores the importance of asymmetric synthesis in modern pharmaceutical research.

In the context of drug discovery, (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione represents a promising scaffold for further optimization. Its structural features make it a candidate for fragment-based drug design, where small molecular fragments are iteratively refined to enhance potency and selectivity. This approach is particularly valuable in addressing undruggable targets, a hot topic in contemporary medicinal chemistry.

The compound's potential extends beyond therapeutic applications. Its unique structure could also be explored in material science, particularly in the development of functional materials with specific electronic or photophysical properties. The hydroxyimino group, for instance, may participate in coordination chemistry, opening avenues for designing metal-organic frameworks (MOFs) or catalysts. This interdisciplinary potential reflects the growing convergence of chemistry and materials science.

Analytical characterization of (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione presents interesting challenges due to its stereochemistry and functional group diversity. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to confirm its structure and purity. These analytical methods are critical in quality control during pharmaceutical development, ensuring batch-to-batch consistency and meeting regulatory requirements.

As research into small molecule therapeutics continues to evolve, compounds like (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione offer valuable insights into structure-activity relationships. The integration of computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, with experimental data is accelerating the discovery of novel bioactive compounds. This synergy between computation and experimentation is transforming drug discovery workflows.

In conclusion, (3AS,7aR)-2-benzyl-5-(hydroxyimino)-octahydro-1H-isoindole-1,3-dione (CAS No. 1214979-31-3) represents a fascinating case study in modern chemical research. Its structural complexity, combined with its potential biological and material applications, makes it a compound of significant interest across multiple scientific disciplines. As research methodologies continue to advance, we can anticipate new discoveries and applications emerging for this versatile molecule.